Cas no 5334-35-0 (6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)
5334-35-0 structure
Product Name:6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
CAS No:5334-35-0
MF:C6H5ClN4O
MW:184.583099126816
MDL:MFCD16817399
CID:1040119
PubChem ID:135484677
Update Time:2025-04-20
6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one
- 6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
- 6-chloro-1-methyl-2H-pyrazolo[3,4-d]pyrimidin-4-one
- 6-Chlor-1-methyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-on
- 6-chloro-1-methyl-1,2-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one
- 6-chloro-1-methyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
- 6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
- AC1L57E9
- AC1Q3HAG
- AC1Q40F5
- CTK4J7677
- NSC1406
- SureCN3424725
- 6-CHLORO-1-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-OL
- ZEOTVBXCUMNWLS-UHFFFAOYSA-N
- 1378881-64-1
- AKOS030705009
- MFCD18793419
- DTXSID10277266
- J-518505
- 6-CHLORO-1-METHYL-5H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE
- 6-Chloro-1-methyl-1h-pyrazolo[3,4-d]pyrimidin-4(2h)-one
- DS-18448
- 6-chloro-1-methyl-1,7-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
- DB-333381
- NSC-1406
- AKOS016006560
- 5334-35-0
- A870752
- EN300-62623
- SB16437
- 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 6-chloro-1,5-dihydro-1-methyl-
- MFCD16817399
- SY036659
- AKOS015830632
- AC2142
- 6-Chloro-1-methyl-1H,4H,5H-pyrazolo-[3,4-d]pyrimidin-4-one
- Z1373585854
- SCHEMBL3424725
- F8889-1778
- CS-0187199
-
- MDL: MFCD16817399
- Inchi: 1S/C6H5ClN4O/c1-11-4-3(2-8-11)5(12)10-6(7)9-4/h2H,1H3,(H,9,10,12)
- InChI Key: ZEOTVBXCUMNWLS-UHFFFAOYSA-N
- SMILES: ClC1=NC2=C(C(N1)=O)C=NN2C
Computed Properties
- Exact Mass: 184.01500
- Monoisotopic Mass: 184.015189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.3
- XLogP3: 0.4
Experimental Properties
- Density: 1.79
- Boiling Point: 301.8℃ at 760 mmHg
- Flash Point: 136.3°C
- Refractive Index: 1.789
- PSA: 63.57000
- LogP: 0.31000
6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JM510-100mg |
6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
5334-35-0 | 98% | 100mg |
643CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JM510-250mg |
6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
5334-35-0 | 98% | 250mg |
1547CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JM510-200mg |
6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
5334-35-0 | 98% | 200mg |
950.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JM510-50mg |
6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
5334-35-0 | 98% | 50mg |
394.0CNY | 2021-07-12 | |
| abcr | AB439590-100 mg |
6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one; . |
5334-35-0 | 100MG |
€157.80 | 2022-06-10 | ||
| TRC | C374623-10mg |
6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
5334-35-0 | 10mg |
$ 50.00 | 2022-04-28 | ||
| TRC | C374623-50mg |
6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
5334-35-0 | 50mg |
$ 160.00 | 2022-04-28 | ||
| TRC | C374623-100mg |
6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
5334-35-0 | 100mg |
$ 230.00 | 2022-04-28 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C894119-1g |
6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one |
5334-35-0 | 98% | 1g |
2,797.20 | 2021-05-17 | |
| Chemenu | CM125558-1g |
6-chloro-1-methyl-1,7-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one |
5334-35-0 | 98% | 1g |
$*** | 2023-05-30 |
6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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